Cas no 146004-82-2 (Tetradecanoic acid, 14-[(2,5-dioxo-1-pyrrolidinyl)oxy]-14-oxo-)

• Product Name: Tetradecanoic acid, 14-[(2,5-dioxo-1-pyrrolidinyl)oxy]-14-oxo-
• CAS No: 146004-82-2
• MF: C₁₈H₂₉NO₆
• MW: 355.425966024399
• MDL: MFCD31699233
• CID: 3762054
• PubChem ID: 9928580
• Update Time: 2025-09-26

Tetradecanoic acid, 14-[(2,5-dioxo-1-pyrrolidinyl)oxy]-14-oxo- Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid, 14-[(2,5-dioxo-1-pyrrolidinyl)oxy]-14-oxo-
• Tetradecanedioic acid, 1-(2,5-dioxo-1-pyrrolidinyl) ester
• 14-((2,5-Dioxopyrrolidin-1-yl)oxy)-14-oxotetradecanoic acid
• 14-((2,5-Dioxopyrrolidin-1-yl)oxy)-14-oxotetradecanoicacid
• N-(13-carboxytridecanoyloxy)succinimide
• 14-(2,5-dioxopyrrolidin-1-yl)oxy-14-oxotetradecanoic acid
• SCHEMBL337172
• E74351
• BS-44413
• 146004-82-2
• GQPOUNHESBKBLR-UHFFFAOYSA-N
• 14-[(2,5-dioxopyrrolidin-1-yl)oxy]-14-oxotetradecanoic acid

• MDL： MFCD31699233
• Inchi： 1S/C18H29NO6/c20-15-13-14-16(21)19(15)25-18(24)12-10-8-6-4-2-1-3-5-7-9-11-17(22)23/h1-14H2,(H,22,23)
• InChI Key： GQPOUNHESBKBLR-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCC(=O)O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 355.19948764g/mol
• Monoisotopic Mass: 355.19948764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 101Ų

Additional information on Tetradecanoic acid, 14-[(2,5-dioxo-1-pyrrolidinyl)oxy]-14-oxo-

Recent Advances in the Study of Tetradecanoic Acid, 14-[(2,5-dioxo-1-pyrrolidinyl)oxy]-14-oxo- (CAS: 146004-82-2)

Recent studies have highlighted the growing importance of Tetradecanoic acid, 14-[(2,5-dioxo-1-pyrrolidinyl)oxy]-14-oxo- (CAS: 146004-82-2) in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structure combining a tetradecanoic acid backbone with a reactive N-hydroxysuccinimide (NHS) ester moiety, has shown significant potential in drug conjugation, bioconjugation, and targeted drug delivery systems. The following sections provide an overview of the latest research findings, methodologies, and applications associated with this compound.

One of the key areas of interest is the role of Tetradecanoic acid, 14-[(2,5-dioxo-1-pyrrolidinyl)oxy]-14-oxo- in the development of antibody-drug conjugates (ADCs). Recent studies have demonstrated its efficacy as a linker molecule, facilitating the covalent attachment of cytotoxic payloads to monoclonal antibodies. The NHS ester group enables efficient conjugation under mild conditions, ensuring high specificity and minimal side reactions. Researchers have reported improved pharmacokinetic properties and enhanced therapeutic indices in preclinical models when using this linker compared to traditional alternatives.

In addition to its applications in ADCs, this compound has been explored in the field of proteomics and protein labeling. A 2023 study published in the Journal of Chemical Biology detailed its use in the selective modification of lysine residues in proteins, enabling the introduction of fluorescent tags or affinity handles for downstream analysis. The study highlighted the compound's stability in aqueous buffers and its compatibility with a wide range of biological assays, making it a versatile tool for protein engineering and functional studies.

Another significant advancement involves the use of Tetradecanoic acid, 14-[(2,5-dioxo-1-pyrrolidinyl)oxy]-14-oxo- in nanoparticle-based drug delivery systems. Researchers have successfully incorporated this compound into lipid nanoparticles (LNPs) to enhance the encapsulation and release of hydrophobic drugs. The hydrophobic tetradecanoic acid tail promotes integration into lipid bilayers, while the NHS ester allows for surface functionalization with targeting ligands. Recent in vivo studies have shown promising results in tumor-targeted delivery, with reduced off-target effects and improved drug accumulation at the disease site.

Despite these advancements, challenges remain in optimizing the stability and reactivity of Tetradecanoic acid, 14-[(2,5-dioxo-1-pyrrolidinyl)oxy]-14-oxo- under physiological conditions. A 2024 study in the European Journal of Medicinal Chemistry investigated the hydrolysis kinetics of the NHS ester group and proposed structural modifications to enhance its half-life in serum. These findings are critical for the development of next-generation bioconjugation reagents with improved performance in clinical settings.

In conclusion, Tetradecanoic acid, 14-[(2,5-dioxo-1-pyrrolidinyl)oxy]-14-oxo- (CAS: 146004-82-2) continues to be a valuable compound in chemical biology and pharmaceutical research. Its unique properties enable diverse applications, from drug conjugation to protein labeling and nanoparticle functionalization. Ongoing research aims to address current limitations and expand its utility in therapeutic and diagnostic platforms. Future studies are expected to explore its potential in emerging fields such as targeted immunotherapy and precision medicine.